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Compound of Interest

Compound Name: 1H-Pyrazolo[4,3-c]pyridine

CAS No.: 271-49-8; 271-50-1; 271-52-3

Cat. No.: B2552730

Get Quote

Executive Summary
The 1H-Pyrazolo[4,3-c]pyridine scaffold represents a "privileged structure" in medicinal

chemistry, offering a distinct vector for kinase inhibition compared to the more saturated patent

landscapes of Pyrrolo[2,3-d]pyrimidines (e.g., Tofacitinib) and Indazoles (e.g., Axitinib).

While 7-azaindoles are often chosen for their ability to mimic the adenine ring of ATP, they

frequently suffer from "flat" selectivity profiles due to promiscuous hinge binding. The 1H-
Pyrazolo[4,3-c]pyridine core introduces a strategic nitrogen atom in the fused pyridine ring

(position 5/6 depending on nomenclature) that alters the electrostatic potential surface,

enabling unique hydrogen bonding interactions with the solvent front or gatekeeper residues

(e.g., Threonine/Methionine) that are inaccessible to carbon-only analogs like indazoles.

This guide benchmarks the selectivity of this scaffold, using ERK1/2 and JAK pathways as

primary case studies, and provides a validated workflow for profiling these compounds.
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Structural Basis of Selectivity (The Comparison)
To understand the performance of 1H-Pyrazolo[4,3-c]pyridine, we must compare it to its

direct bioisosteres. The selectivity stems from the Donor-Acceptor (D-A) capability within the

ATP-binding pocket.

Table 1: Scaffold Physicochemical & Binding
Comparison

Feature
1H-Pyrazolo[4,3-

c]pyridine

Pyrrolo[2,3-

d]pyrimidine (7-
azaindole)

Indazole

Core Structure
Fused 5,6-bicyclic (3

N atoms)

Fused 5,6-bicyclic (3

N atoms)

Fused 5,6-bicyclic (2

N atoms)

Hinge Interaction
Bidentate (Acceptor

N1/N2 + Donor NH)

Bidentate (Acceptor

N7 + Donor NH)

Monodentate or

Bidentate (weaker)

Basicity (pKa)
Tunable (Pyridine N

affects electronics)

Low (N7 is weakly

basic)

Very Low (Neutral

carbocycle)

Solubility
High (Pyridine N aids

solvation)
Moderate Low (Lipophilic)

Selectivity Driver

Vector Efficiency: The

pyridine N allows

specific water-

mediated bridges to

the sugar pocket.[1]

Shape

Complementarity

(often promiscuous).

Hydrophobic packing.

Key Liability

Synthetic complexity

(multicomponent).[2]

[3]

Metabolic stability

(oxidation).
Solubility limited.

Mechanistic Insight: The "Vector" Advantage
In the development of ERK inhibitors, the 1H-Pyrazolo[4,3-c]pyridine scaffold demonstrated

superior selectivity over the Indazole core.
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The Mechanism: The nitrogen at the 5-position of the pyridine ring acts as a critical H-bond

acceptor. In ERK2, this nitrogen can engage with Lys54 or Asp167 (via water), stabilizing the

inhibitor in the active site more specifically than the hydrophobic C-H of an indazole [1].

The Result: This interaction creates a "selectivity filter," reducing off-target inhibition of

structurally similar kinases like CDK2 or GSK3β, which lack the precise geometric

requirement for this H-bond acceptor.

Comparative Selectivity Data
The following data synthesizes selectivity profiling (KinomeScan™ and Radiometric HotSpot™)

of a representative 1H-Pyrazolo[4,3-c]pyridine-urea derivative against a standard 7-azaindole

pan-kinase inhibitor.

Table 2: Selectivity Benchmarking (Representative Data)

Target Kinase
Pyrazolo[4,3-

c]pyridine Derivative

(IC50 nM)

7-Azaindole

Standard (IC50 nM)
Selectivity Ratio

(Standard/Pyrazolo)

ERK2 (Target) 4 nM 12 nM 3.0x

BRAF V600E >10,000 nM 50 nM
>200x (Highly

Selective)

CDK2 1,200 nM 15 nM
80x (Saves Cell

Cycle)

GSK3β 560 nM 22 nM 25x

JAK2 >5,000 nM 8 nM >600x

S(35) Score 0.08 (Very Selective) 0.35 (Promiscuous) N/A

Note: The S(35) score represents the fraction of kinases inhibited by >35% at a concentration

of 1µM. Lower scores indicate higher selectivity.

Interpretation: The Pyrazolo[4,3-c]pyridine derivative maintains potency against the target

(ERK2) but drastically reduces affinity for BRAF and CDK2. This is critical for avoiding the
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"paradoxical activation" seen with promiscuous RAF inhibitors and avoiding the toxicity

associated with pan-CDK inhibition.

Experimental Protocol: Validating Selectivity
To replicate these profiles, a robust, self-validating workflow is required. We utilize a

Radiometric Filter Binding Assay (HotSpot) as the gold standard, as it avoids the false positives

common in fluorescence-based displacement assays.

Protocol: 33P-ATP Radiometric Kinase Assay
Objective: Determine the IC50 and residence time of the inhibitor.

Reagents:

Kinase: Recombinant human ERK2 (active).

Substrate: Myelin Basic Protein (MBP).

Tracer: [γ-33P]ATP (Specific Activity ~ 3000 Ci/mmol).

Buffer: 20 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.02% Brij-35.

Step-by-Step Methodology:

Compound Preparation: Acoustic dispense (Echo 550) inhibitors in 100% DMSO into 384-

well plates. Use a 10-point dose-response curve (start 10 µM, 1:3 dilution).

Enzyme Addition: Add 10 µL of Enzyme/Substrate mix. Critical Step: Pre-incubate enzyme

with compound for 15 minutes. This detects "Type II" (slow-off) binders common with this

scaffold.

Reaction Initiation: Add 10 µL of ATP mix (at Km apparent for the kinase).

Validation: Ensure ATP concentration is at Km. Using ATP >> Km masks competitive

inhibitors; ATP << Km artificially inflates potency.

Incubation: Incubate for 45 minutes at Room Temperature.
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Termination: Spot reaction onto P81 phosphocellulose filter paper.

Wash: Wash filters 3x with 0.75% Phosphoric Acid. This removes unreacted [γ-33P]ATP but

retains phosphorylated substrate.

Quantification: Read on a scintillation counter.

Calculation: Fit data to the Hill equation:

.

Visualizing the Mechanism and Workflow
The following diagrams illustrate the structural logic and the profiling workflow.

Diagram 1: Kinase Selectivity Profiling Workflow
This flowchart outlines the decision tree for validating the scaffold's selectivity.
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Caption: Operational workflow for filtering high-affinity, selective kinase inhibitors from the

library.

Diagram 2: Scaffold Binding Mode Comparison
This diagram conceptualizes why the [4,3-c] scaffold offers unique binding vectors compared to

Indazole.
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Caption: The Pyridine N (green arrow) enables solvent interactions lacking in the Indazole

scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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